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Abstract

Disperse Orange 29 is a monoazo disperse dye used in the textile industry for dyeing
synthetic fibers such as polyester. This technical guide provides a comprehensive overview of
the available scientific information regarding its environmental fate and persistence. The
document summarizes key physicochemical properties and ecotoxicological data. Standard
experimental protocols for assessing the environmental behavior of chemical substances are
detailed, including those for which specific data on Disperse Orange 29 are currently lacking
in the public domain. This guide highlights the existing data gaps, particularly concerning the
rates of biodegradation, hydrolysis, and photolysis, which are critical for a complete
environmental risk assessment. The information is intended to support researchers, scientists,
and professionals in understanding the potential environmental impact of this compound.

Introduction

Disperse Orange 29, with the chemical name 4-[[2-methoxy-4-[(4-
nitrophenyl)azo]phenyllazo]phenol and CAS number 19800-42-1, is a synthetic dye belonging
to the azo class.[1] Due to their chemical stability and versatility, azo dyes are widely used in
various industries, most notably for textile dyeing.[2] However, the release of these compounds
into the environment through industrial effluents is a significant concern due to their potential
for persistence, bioaccumulation, and toxicity.[2][3] The environmental fate of Disperse
Orange 29 is governed by a combination of its physicochemical properties and its susceptibility
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to various degradation processes, including biodegradation, hydrolysis, and photolysis. This
guide aims to consolidate the currently available data on these aspects and to outline the
standard methodologies for their investigation.

Physicochemical Properties

The environmental distribution and behavior of a chemical are largely dictated by its physical
and chemical properties. Key parameters for Disperse Orange 29 are summarized in the table

below.
Property Value Test Conditions Reference
Molecular Formula C19H15Ns04 - [1]
Molecular Weight 377.35 g/mol - [1]
) Solid, Dark brown
Physical State - [1]
powder
Water Solubility <41 pg/L 20 °C,pH 6.5 [1]
Octanol-Water
Partition Coefficient 5.2 Room temperature [1]
(log Pow)
Vapor Pressure <0Pa 20 °C, 25 °C, 50 °C [1]
Melting Point 225.7 °C 101 325 Pa [1]

The low water solubility and high octanol-water partition coefficient (log Pow) of Disperse
Orange 29 indicate a strong tendency for this compound to partition from the aqueous phase
to organic matrices such as soil, sediment, and sludge.[4] Its extremely low vapor pressure
suggests that volatilization from water or soil surfaces is not a significant environmental fate
process.[1]

Environmental Persistence

The persistence of a chemical in the environment is determined by its resistance to
degradation. The primary degradation pathways for organic compounds are biodegradation,
hydrolysis, and photolysis.
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Biodegradation

Currently, there is a lack of specific studies that have determined the rate and extent of
biodegradation of Disperse Orange 29 under standard test conditions (e.g., OECD 301 for
ready biodegradability or OECD 302 for inherent biodegradability). Azo dyes, in general, are
known to be recalcitrant to aerobic biodegradation.[2] However, under anaerobic conditions,
the azo bond can be cleaved by microorganisms, leading to the formation of aromatic amines,

which may be of toxicological concern.[2]

Disperse Orange 29
(Parent Azo Dye)

—
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Hydrolysis
No quantitative data on the hydrolysis of Disperse Orange 29 as a function of pH are currently

available in the scientific literature. The chemical structure of Disperse Orange 29 does not
contain functional groups that are readily susceptible to hydrolysis under typical environmental
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pH conditions (pH 4-9). However, this would need to be confirmed through experimental
testing.

Photolysis

Specific studies on the photolytic degradation of Disperse Orange 29 in water, soil, or air are
not readily available. As a colored substance, it absorbs light in the visible spectrum and
potentially in the UV spectrum, suggesting that direct photolysis could be a possible
degradation pathway. The rate and significance of this process would depend on factors such
as the light absorption spectrum of the dye, the quantum yield of the reaction, and the intensity
of solar radiation.

Mobility and Distribution

The high log Pow value (5.2) and low water solubility (< 41 pg/L) of Disperse Orange 29
strongly suggest that it will have low mobility in the environment.[1] If released into aquatic
systems, it is expected to adsorb strongly to suspended solids and partition to sediments.[4] In
terrestrial environments, it is likely to be immobile in soil, with a low potential for leaching into
groundwater. The disposal of sludge from wastewater treatment plants that receive textile
effluents can be a significant source of this dye to agricultural soils.[4]

Ecotoxicity

The ecotoxicity of Disperse Orange 29 has been evaluated for several aquatic organisms. The
available data are summarized in the table below.
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Exposure

Organism Endpoint Value . Reference
Duration

Scenedesmus

subspicatus EC50 6 mg/L 72 hours [4]

(Algae)

Daphnia magna

(Aquatic EC50 70 mg/L 48 hours [4]
Invertebrate)
Danio rerio

. LC50 2364 mg/L 96 hours [1]
(Zebra Fish)

Activated Sludge

) ] NOEC >=1000 mg/L 3 hours [1]
Microorganisms

Based on the available data, Disperse Orange 29 is not considered to be highly hazardous to
aguatic organisms.[4]

Experimental Protocols

This section details the standard methodologies that are or would be employed to determine
the environmental fate and persistence of Disperse Orange 29.

Physicochemical Properties

o Water Solubility (OECD 105): The flask method is typically used for substances with low
solubility. A known amount of the test substance is stirred in water at a constant temperature
until saturation is reached. The concentration of the substance in the aqueous phase is then
determined by a suitable analytical method, such as High-Performance Liquid
Chromatography (HPLC) coupled with a UV-Vis or mass spectrometry detector.

e Octanol-Water Partition Coefficient (OECD 107/117): For a substance with a high log Pow
like Disperse Orange 29, the HPLC method (OECD 117) is often preferred. This method
correlates the retention time of the substance on a reverse-phase HPLC column with the
known log Pow values of reference compounds.
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o Ready Biodegradability (OECD 301): A suite of methods (e.g., 301B CO:z Evolution Test,
301F Manometric Respirometry Test) are used to assess whether a substance is readily
biodegradable. A solution of the test substance in a mineral medium is inoculated with
microorganisms from a wastewater treatment plant and incubated for 28 days.
Biodegradation is followed by measuring parameters like dissolved organic carbon (DOC)

removal, CO2 production, or oxygen consumption.

» Inherent Biodegradability (OECD 302): If a substance is not readily biodegradable, tests for
inherent biodegradability (e.g., OECD 302B Zahn-Wellens Test) can be conducted. These
tests use a higher concentration of microorganisms and a longer incubation period to assess
the potential for biodegradation under optimized conditions.

e Hydrolysis as a Function of pH (OECD 111): Sterile aqueous buffer solutions at pH 4, 7, and
9 are treated with the test substance and incubated in the dark at a constant temperature.
The concentration of the test substance and any hydrolysis products are monitored over time
to determine the hydrolysis rate constant and half-life at each pH.
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 Direct Photolysis in Water (OECD 316): A solution of the test substance in pure water is
exposed to a light source that simulates natural sunlight. The concentration of the substance
is monitored over time to determine the rate of photolytic degradation. The quantum yield is
calculated, which can then be used to estimate the environmental half-life under different
light conditions.

Ecotoxicity Testing

 Algal Growth Inhibition Test (OECD 201): Cultures of a freshwater green alga (e.g.,
Scenedesmus subspicatus) are exposed to a range of concentrations of the test substance.
The growth of the algae is measured over 72 hours, and the concentration that causes a
50% reduction in growth (EC50) is determined.

o Daphnia sp. Acute Immobilisation Test (OECD 202): Young daphnids are exposed to various
concentrations of the test substance for 48 hours. The concentration that immobilizes 50% of
the daphnids (EC50) is calculated.

o Fish Acute Toxicity Test (OECD 203): Fish (e.qg., Zebra Fish) are exposed to a series of
concentrations of the test substance for 96 hours. The concentration that is lethal to 50% of
the fish (LC50) is determined.

Conclusion and Data Gaps

Disperse Orange 29 is a dye with low water solubility and a high potential for partitioning to
solid environmental matrices like sediment and sludge. Based on the available data, it is not
considered to be highly toxic to aquatic organisms. However, a significant data gap exists
regarding its environmental persistence. There is a lack of quantitative data on the rates of
biodegradation, hydrolysis, and photolysis. To conduct a comprehensive environmental risk
assessment, further studies are needed to determine the half-lives of Disperse Orange 29 in
relevant environmental compartments (water, soil, and sediment) under standardized test
conditions. Understanding the potential for anaerobic degradation and the formation of
aromatic amines is also a critical area for future research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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 To cite this document: BenchChem. [Environmental Fate and Persistence of Disperse
Orange 29: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427777#environmental-fate-and-persistence-of-
disperse-orange-29]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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